Cas no 7252-86-0 (Benzene,1-(1,1-dimethylethyl)-4-)

7252-86-0 structure
Product name:Benzene,1-(1,1-dimethylethyl)-4-
Benzene,1-(1,1-dimethylethyl)-4- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-(1,1-dimethylethyl)-4-
- 1-tert-butyl-4-methylsulfanylbenzene
- 4-tert-butylphenyl methyl sulfide
- 4-tert-butylthioanisole
- Benzene,1-(1,1-dimethylethyl)-4-(methylthio)
- methyl 4-tert-butylphenyl sulfide
- p-tert-Butylthioanisole
- Sulfide,p-tert-butylphenyl methyl (7CI,8CI)
- p-tert-Butylphenyl methyl sulfide
- 7252-86-0
- 1-tert-butyl-4-(methylthio)benzene
- DTXSID20222848
- SCHEMBL799910
- AKOS006242733
- p-t-butylphenyl methyl sulfide
- Benzene, 1-(1,1-dimethylethyl)-4-(methylthio)-
- Benzene,1-(1,1-dimethylethyl)-4-(methylthio)-
- NSC-73892
- NSC73892
- 1-TERT-BUTYL-4-(METHYLSULFANYL)BENZENE
- NSC 73892
- C11H16S
-
- MDL: MFCD00096206
- Inchi: 1S/C11H16S/c1-11(2,3)9-5-7-10(12-4)8-6-9/h5-8H,1-4H3
- InChI Key: JNMLIYFMOVEXEV-UHFFFAOYSA-N
- SMILES: CC(C)(C)C1=CC=C(C=C1)SC
Computed Properties
- Exact Mass: 180.09700
- Monoisotopic Mass: 180.097
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.3A^2
- XLogP3: 4.2
Experimental Properties
- Density: 0.96
- Boiling Point: 247.3 °C at 760 mmHg
- Flash Point: 101.5 °C
- Refractive Index: 1.534
- PSA: 25.30000
- LogP: 3.70600
Benzene,1-(1,1-dimethylethyl)-4- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB435360-5 g |
4-tert-Butylphenyl methyl sulfide |
7252-86-0 | 5g |
€1373.40 | 2023-06-16 | ||
abcr | AB435360-1 g |
4-tert-Butylphenyl methyl sulfide |
7252-86-0 | 1g |
€594.40 | 2023-06-16 | ||
abcr | AB435360-5g |
4-tert-Butylphenyl methyl sulfide |
7252-86-0 | 5g |
€1373.40 | 2023-09-04 | ||
Ambeed | A154163-5g |
Benzene,1-(1,1-dimethylethyl)-4-(methylthio) |
7252-86-0 | 97% | 5g |
$2958.0 | 2024-08-02 | |
abcr | AB435360-500mg |
4-tert-Butylphenyl methyl sulfide; . |
7252-86-0 | 500mg |
€901.70 | 2025-02-20 | ||
abcr | AB435360-1g |
4-tert-Butylphenyl methyl sulfide; . |
7252-86-0 | 1g |
€1240.90 | 2025-02-20 | ||
abcr | AB435360-250mg |
4-tert-Butylphenyl methyl sulfide; . |
7252-86-0 | 250mg |
€647.50 | 2025-02-20 | ||
A2B Chem LLC | AC86121-1g |
Benzene, 1-(1,1-dimethylethyl)-4-(methylthio)- |
7252-86-0 | 97% | 1g |
$1205.00 | 2024-04-19 | |
A2B Chem LLC | AC86121-5g |
Benzene, 1-(1,1-dimethylethyl)-4-(methylthio)- |
7252-86-0 | 97% | 5g |
$2831.00 | 2024-04-19 |
Benzene,1-(1,1-dimethylethyl)-4- Related Literature
-
Qiang Wang,Shiyou Guan,Bing Li Catal. Sci. Technol., 2017,7, 4064-4078
-
Cristina Wippert Rodrigues,Christian Limberg,Hans Pritzkow Chem. Commun., 2004, 2734-2735
-
Lili Gao,Xuelian Li,Xiaodong Li,Jianli Cheng,Bin Wang,Zhiyu Wang,Changming Li RSC Adv., 2016,6, 57190-57198
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:7252-86-0)Benzene,1-(1,1-dimethylethyl)-4-

Purity:99%
Quantity:5g
Price ($):2662.0